
An In-depth Technical Guide to Benzyl
Isovalerate: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl isovalerate

Cat. No.: B091237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of benzyl isovalerate, a widely used fragrance and flavor ingredient. The information

is presented to support research and development activities in various scientific fields.

Chemical Identity and Physical Properties
Benzyl isovalerate, also known as benzyl 3-methylbutanoate, is a carboxylic ester

characterized by a powerful, fruity, and sweet aroma.[1][2][3] It is a colorless liquid at room

temperature.[2][4] The key chemical and physical properties of benzyl isovalerate are

summarized in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b091237?utm_src=pdf-interest
https://www.benchchem.com/product/b091237?utm_src=pdf-body
https://www.benchchem.com/product/b091237?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7365094.htm
https://www.echemi.com/products/pid_Seven1390-benzylisovalerate.html
https://www.thegoodscentscompany.com/data/rw1001361.html
https://www.echemi.com/products/pid_Seven1390-benzylisovalerate.html
https://www.chemimpex.com/products/33852
https://www.benchchem.com/product/b091237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C12H16O2 [4][5][6]

Molecular Weight 192.25 g/mol [5][6][7][8]

IUPAC Name Benzyl 3-methylbutanoate [5]

CAS Number 103-38-8 [4][5][7]

Appearance Colorless liquid [2][4]

Boiling Point
245-247 °C (at 760 mmHg)

116 °C (at 9 mmHg)
[1][4][7][8]

Density 0.988 g/mL at 25 °C [1][2][7][8]

Refractive Index n20/D 1.488 [1][7][8]

Solubility

Insoluble in water; poorly

soluble in glycerol, propylene

glycol; soluble in oils.

[2]

SMILES
CC(C)CC(=O)OCC1=CC=CC=

C1
[5][7][8]

InChI Key
HVJKZICIMIWFCP-

UHFFFAOYSA-N
[5][6][9][10]

Chemical Structure
The structural formula of benzyl isovalerate consists of a benzyl group attached to the oxygen

atom of the carboxylate group of isovaleric acid.

Figure 1: Chemical Structure of Benzyl Isovalerate

Synthesis
The primary method for the synthesis of benzyl isovalerate is the Fischer esterification of

isovaleric acid (3-methylbutanoic acid) with benzyl alcohol.[11] This reaction is typically

catalyzed by a strong acid. While detailed, specific experimental protocols from peer-reviewed
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literature are not readily available in the provided search results, the general workflow for this

synthesis is well-established in organic chemistry.

General Synthesis Workflow of Benzyl Isovalerate

Reactants:
Isovaleric Acid & Benzyl Alcohol

Esterification Reaction
(Heating under reflux)

Acid Catalyst
(e.g., H2SO4)

Reaction Work-up
(Neutralization, Washing)

Purification
(Distillation)

Benzyl Isovalerate

Click to download full resolution via product page

Figure 2: General Synthesis Workflow

Methodology Outline:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b091237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Mixing: Isovaleric acid and benzyl alcohol are combined, typically in a 1:1 molar

ratio, in a round-bottom flask.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid, is added to the

mixture.

Reaction: The mixture is heated under reflux for a specified period to drive the equilibrium

towards the formation of the ester. The water produced during the reaction can be removed

to improve the yield.

Work-up: After cooling, the reaction mixture is neutralized with a weak base (e.g., sodium

bicarbonate solution) and washed with water to remove the acid catalyst and any unreacted

starting materials.

Purification: The crude benzyl isovalerate is then purified, commonly by vacuum distillation,

to obtain the final product with high purity.

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

benzyl isovalerate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR data are

available for benzyl isovalerate, providing detailed information about the hydrogen and

carbon framework of the molecule.[9][10]

Mass Spectrometry (MS): GC-MS analysis is commonly used to identify and quantify benzyl
isovalerate. The mass spectrum shows characteristic fragmentation patterns that are unique

to the molecule.[5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in benzyl isovalerate, notably the characteristic ester carbonyl (C=O) stretch.

While the availability of this data is confirmed, detailed experimental protocols for acquiring

these spectra were not found in the initial search. Researchers should refer to standard

analytical chemistry textbooks and databases for generalized methodologies.
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Applications in Research and Development
Benzyl isovalerate serves as a valuable building block in organic synthesis.[4][12] Its ester

functionality allows for a variety of chemical transformations, making it a useful intermediate in

the synthesis of more complex molecules. In the context of drug development, while not a

therapeutic agent itself, its chemical properties and stability may be of interest in the design

and synthesis of novel compounds. Its use as a flavoring agent has been evaluated for safety

by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), which concluded that it

poses no safety concern at current levels of intake when used as a flavoring agent.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BENZYL ISOVALERATE | 103-38-8 [chemicalbook.com]

2. echemi.com [echemi.com]

3. benzyl isovalerate, 103-38-8 [thegoodscentscompany.com]

4. chemimpex.com [chemimpex.com]

5. Benzyl isovalerate | C12H16O2 | CID 7651 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Butanoic acid, 3-methyl-, phenylmethyl ester [webbook.nist.gov]

7. Benzyl isovalerate = 98 , FCC, FG 103-38-8 [sigmaaldrich.com]

8. Benzyl isovalerate = 98 , FCC, FG 103-38-8 [sigmaaldrich.com]

9. BENZYL ISOVALERATE(103-38-8) 1H NMR spectrum [chemicalbook.com]

10. spectrabase.com [spectrabase.com]

11. nbinno.com [nbinno.com]

12. eqipped.com [eqipped.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl Isovalerate:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b091237?utm_src=pdf-body
https://www.chemimpex.com/products/33852
https://eqipped.com/product/benzyl-isovalerate-for-synthesis/
https://pubchem.ncbi.nlm.nih.gov/compound/7651
https://www.benchchem.com/product/b091237?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7365094.htm
https://www.echemi.com/products/pid_Seven1390-benzylisovalerate.html
https://www.thegoodscentscompany.com/data/rw1001361.html
https://www.chemimpex.com/products/33852
https://pubchem.ncbi.nlm.nih.gov/compound/7651
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H16O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
https://www.sigmaaldrich.com/US/en/product/aldrich/w215201
https://www.sigmaaldrich.com/SG/en/product/aldrich/w215201
https://www.chemicalbook.com/SpectrumEN_103-38-8_1HNMR.htm
https://spectrabase.com/spectrum/94pfu9aOb6m
https://www.nbinno.com/article/photoresist-chemicals/chemistry-benzyl-isovalerate-cas-103-38-8-synthesis-industrial-uses-pk
https://eqipped.com/product/benzyl-isovalerate-for-synthesis/
https://www.benchchem.com/product/b091237#benzyl-isovalerate-chemical-properties-and-structure
https://www.benchchem.com/product/b091237#benzyl-isovalerate-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b091237#benzyl-isovalerate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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